Cas no 918523-55-4 (N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide)

N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide structure
918523-55-4 structure
Product Name:N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide
CAS No:918523-55-4
MF:C10H11F2NO3S
MW:263.261048555374
CID:835777
PubChem ID:58086031
Update Time:2024-10-26

N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide
    • N-(2,4-Difluoro-3-formylphenyl)-2-propanesulfonamide
    • N-(2,4-Difluoro-3-formylphenyl)-2-propanesulfonamide (ACI)
    • propane-2-sulfonamide N-(2,4-difluoro-3-formylphenyl)
    • AKOS037649745
    • CS-M0114
    • DB-230884
    • C11525
    • propane-2-sulfonic acid (2,4-difluoro-3-formyl-phenyl)-amide
    • A1-22073
    • 918523-55-4
    • CS-13555
    • OTXXZAVKXLYSJO-UHFFFAOYSA-N
    • SCHEMBL413622
    • Inchi: 1S/C10H11F2NO3S/c1-6(2)17(15,16)13-9-4-3-8(11)7(5-14)10(9)12/h3-6,13H,1-2H3
    • InChI Key: OTXXZAVKXLYSJO-UHFFFAOYSA-N
    • SMILES: O=CC1C(F)=C(NS(C(C)C)(=O)=O)C=CC=1F

Computed Properties

  • Exact Mass: 263.04277071g/mol
  • Monoisotopic Mass: 263.04277071g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 366
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 71.6Ų

N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide Pricemore >>

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N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  100 min, -78 °C
1.2 overnight, -78 °C → rt
Reference
Preparation of [(pyrrolopyridinecarbonyl)phenyl]sulfonamide derivatives for use as kinase modulators
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
Reference
Pyrrolo[2,3-b]pyridine derivatives as protein kinase inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  1.7 h, -78 °C
1.2 overnight, -78 °C → rt
Reference
Preparation of pyrrolo[2,3-b]pyridine derivatives as kinase modulators
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  100 min, -78 °C
1.2 overnight, -78 °C → rt
Reference
Pyrrolo[2,3-b]pyridines as kinase modulators and their preparation, pharmaceutical compositions and use in the treatment of diseases
, World Intellectual Property Organization, , ,

N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide Raw materials

N-(2,4-difluoro-3-formylphenyl)propane-2-sulfonamide Preparation Products

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